![molecular formula C23H23ClN2O6S B1226603 N-(3-chlorophenyl)-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methyl-2-benzofurancarboxamide](/img/structure/B1226603.png)
N-(3-chlorophenyl)-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methyl-2-benzofurancarboxamide
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Overview
Description
N-(3-chlorophenyl)-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methyl-2-benzofurancarboxamide is a member of furans and an aromatic amide.
Scientific Research Applications
Antiviral Activity
N-(3-chlorophenyl)-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methyl-2-benzofurancarboxamide and its derivatives have shown significant antiviral activity. Research by Apaydın et al. (2020) demonstrated that derivatives of this compound exhibited strong activity against the influenza A/H3N2 virus. Additionally, some compounds in this series inhibited human coronavirus 229E, highlighting the potential of these compounds in developing new antiviral medications (Apaydın et al., 2020).
Anticonvulsant Properties
Compounds containing the 1,4-dioxa-8-azaspiro[4.5]decan scaffold have been evaluated for their anticonvulsant and neurotoxic properties. Obniska et al. (2006) synthesized a series of these derivatives and found them to have significant anticonvulsant activity in tests, with some displaying higher protection than standard substances (Obniska et al., 2006).
Structural Studies
Richter et al. (2022) conducted a structural study of a related compound, highlighting its potential as an antitubercular drug candidate. They detailed the molecular structure and behavior, providing insights crucial for drug development (Richter et al., 2022).
Synthesis and Transformations
Patel et al. (2015) focused on the synthesis and characterization of various spiro thiazolinone heterocyclic compounds, which include 1,4-dioxa-8-azaspiro[4.5]decan-3-one derivatives. They demonstrated the facile synthesis and bioactive potential of these compounds, emphasizing their significance in pharmaceutical chemistry (Patel et al., 2015).
Water-soluble Carcinogenic Dye Removal
Akceylan et al. (2009) explored the use of a compound with the 1,4-dioxa-8-azaspiro[4.5]decane moiety in removing water-soluble carcinogenic dyes. This demonstrates the compound's potential application in environmental remediation (Akceylan et al., 2009).
Properties
Molecular Formula |
C23H23ClN2O6S |
---|---|
Molecular Weight |
491 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-methyl-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C23H23ClN2O6S/c1-15-19-14-18(33(28,29)26-9-7-23(8-10-26)30-11-12-31-23)5-6-20(19)32-21(15)22(27)25-17-4-2-3-16(24)13-17/h2-6,13-14H,7-12H2,1H3,(H,25,27) |
InChI Key |
XDUJAEWHWWAHGJ-UHFFFAOYSA-N |
SMILES |
CC1=C(OC2=C1C=C(C=C2)S(=O)(=O)N3CCC4(CC3)OCCO4)C(=O)NC5=CC(=CC=C5)Cl |
Canonical SMILES |
CC1=C(OC2=C1C=C(C=C2)S(=O)(=O)N3CCC4(CC3)OCCO4)C(=O)NC5=CC(=CC=C5)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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